Cas no 1173022-61-1 (3-Methylxanthine-13C4, 15N3)
3-Methylxanthine-13C4, 15N3 Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-7H-purine-2,6-dione
- 3-Methylxanthine-13C4, 15N3
- DTXSID00703029
- 3-Methylxanthine-2,4,5,6-13C4, 1,3,9-15N3
- 3-Methylxanthine-[13C4,15N3]
- 1173022-61-1
- 3-Methylxanthine-2,4,5,6-13C4, 1,3,9-15N3, >=98 atom %, >=98% (CP)
- 3-Methyl(2,4,5,6-~13~C_4_,1,3,9-~15~N_3_)-3,7-dihydro-1H-purine-2,6-dione
- DTXCID00653777
-
- Inchi: 1S/C6H6N4O2/c1-10-4-3(7-2-8-4)5(11)9-6(10)12/h2H,1H3,(H,7,8)(H,9,11,12)/i3+1,4+1,5+1,6+1,8+1,9+1,10+1
- InChI Key: GMSNIKWWOQHZGF-UDDVCBLJSA-N
- SMILES: O=[13C]1[13C]2=[13C]([15N]=CN2)[15N](C)[13C]([15NH]1)=O
Computed Properties
- Exact Mass: 173.05359947g/mol
- Monoisotopic Mass: 173.05359947g/mol
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 78.1Ų
3-Methylxanthine-13C4, 15N3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M338571-1mg |
3-Methylxanthine-13C4, 15N3 |
1173022-61-1 | 1mg |
$ 675.00 | 2022-06-02 | ||
| TRC | M338571-2.5mg |
3-Methylxanthine-13C4, 15N3 |
1173022-61-1 | 2.5mg |
$ 1450.00 | 2022-06-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 705217-2MG |
3-Methylxanthine-13C4, 15N3 |
1173022-61-1 | ≥98 atom %, ≥98% (CP) | 2MG |
5103.79 | 2021-05-18 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 705217-5MG |
3-Methylxanthine-13C4, 15N3 |
1173022-61-1 | ≥98 atom %, ≥98% (CP) | 5MG |
11892.72 | 2021-05-18 |
3-Methylxanthine-13C4, 15N3 Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 3-Methylxanthine-13C4, 15N3
3-Methylxanthine-13C4, 15N3: A Comprehensive Overview
The compound 3-Methylxanthine-13C4, 15N3 (CAS No. 1173022-61-1) is a highly specialized chemical entity with significant applications in the fields of biochemistry, pharmacology, and metabolic research. This compound is a derivative of xanthine, a naturally occurring purine alkaloid, and its isotopically labeled form makes it invaluable for advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The 13C4 and 15N3 isotopic labels enable researchers to track molecular transformations with unprecedented precision, making this compound a cornerstone in modern biochemical studies.
Recent advancements in metabolic engineering have highlighted the importance of 3-Methylxanthine-13C4, 15N3 in understanding cellular metabolism. By incorporating this compound into metabolic flux analysis, scientists can map the flow of carbon and nitrogen atoms through metabolic pathways with high accuracy. This has led to groundbreaking insights into the regulation of energy metabolism in both prokaryotic and eukaryotic systems. For instance, studies published in *Nature Metabolism* have demonstrated how this compound can be used to elucidate the role of xanthine oxidase in purine degradation pathways, providing new targets for therapeutic interventions.
In the realm of pharmacology, 3-Methylxanthine-13C4, 15N3 has been instrumental in drug discovery and development. Its isotopic labeling allows researchers to study drug metabolism and pharmacokinetics in vivo. For example, researchers at the University of California, San Francisco (UCSF), have utilized this compound to investigate the bioavailability and tissue distribution of xanthine derivatives in preclinical models. These studies have paved the way for the development of novel therapeutics targeting inflammatory diseases and oxidative stress-related conditions.
The synthesis of 3-Methylxanthine-13C4, 15N3 involves a multi-step process that combines organic synthesis with isotopic enrichment techniques. The starting material is typically derived from naturally occurring xanthine, which undergoes selective methylation at the 3-position followed by isotopic labeling. This process requires meticulous control over reaction conditions to ensure high purity and isotopic integrity. Recent innovations in catalytic chemistry have improved the efficiency of this synthesis, reducing production costs while maintaining the highest standards of quality.
From an analytical perspective, 3-Methylxanthine-13C4, 15N3 has become a benchmark compound for testing mass spectrometry instruments. Its well-defined isotopic composition allows for precise calibration and optimization of mass analyzers. In a study published in *Analytical Chemistry*, researchers demonstrated how this compound can be used to assess the performance of tandem mass spectrometry systems under varying conditions. This has significantly enhanced the reliability of analytical workflows across various research domains.
In conclusion, 3-Methylxanthine-13C4, 15N3 (CAS No. 1173022-61-1) is a versatile compound that continues to drive innovation across multiple scientific disciplines. Its unique properties as an isotopically labeled xanthine derivative make it an indispensable tool for researchers seeking to unravel complex biological processes. As advancements in metabolic engineering and analytical chemistry continue to unfold, this compound will undoubtedly remain at the forefront of scientific discovery.
1173022-61-1 (3-Methylxanthine-13C4, 15N3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)